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Compound of Interest

Compound Name: 7-Bromoisochroman

Cat. No.: B172178

7-Bromoisochroman: A Technical Overview

CAS Number: 149910-98-5

This technical guide serves to provide researchers, scientists, and drug development
professionals with a concise overview of 7-Bromoisochroman. While comprehensive
experimental data and specific biological applications for this compound are not extensively
documented in publicly available literature, this paper summarizes its known properties and
potential relevance within the broader context of isochroman derivatives in medicinal chemistry.

Core Compound Properties

A summary of the fundamental physicochemical properties of 7-Bromoisochroman is
presented below. This information is critical for its handling, characterization, and application in
a laboratory setting.
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Property Value Source
CAS Number 149910-98-5 [1]
Molecular Formula CoH9Bro [1]
Molecular Weight 213.07 g/mol [1]

7-bromo-3,4-dihydro-1H-

Synonyms )
isochromene

) Not specified; likely a solid or
Physical State o
liquid at room temperature

Solubility Data not available

Storage Room temperature [1]

Synthesis and Characterization

Detailed, peer-reviewed experimental protocols for the synthesis of 7-Bromoisochroman are
not readily available in scientific literature. However, general synthetic strategies for related
isochroman structures often involve the cyclization of appropriate precursors. For instance, the
synthesis of isochromenes can be achieved through methods like the iodocyclization of 2-(1-
alkynyl)benzylic alcohols. The manufacturing of 7-bromo-3,4-dihydro-1H-isochromene is
undertaken by chemical suppliers, indicating that scalable synthetic routes exist.[2]

Characterization of 7-Bromoisochroman would typically involve standard analytical
techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential to
confirm the chemical structure and purity.

e Mass Spectrometry (MS): To verify the molecular weight and isotopic distribution pattern
characteristic of a bromine-containing compound.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the
molecule.
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Applications in Research and Drug Development

While specific biological activities or signaling pathway modulations for 7-Bromoisochroman
have not been reported, its structural motifs suggest potential areas of investigation for drug
development professionals.

Potential as a Building Block in Medicinal Chemistry

The isochroman scaffold is a recognized privileged structure in drug discovery, with derivatives
exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and
antimicrobial properties.[3] The presence of a bromine atom on the aromatic ring of 7-
Bromoisochroman provides a versatile chemical handle for further synthetic modifications
through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings). This
allows for the systematic exploration of the structure-activity relationship (SAR) by introducing
diverse substituents at the 7-position.

Use in PROTAC and Targeted Protein Degradation

Brominated organic molecules are of significant interest in the development of Proteolysis
Targeting Chimeras (PROTACSs). PROTACSs are heterobifunctional molecules that induce the
degradation of specific target proteins by recruiting an E3 ubiquitin ligase. The development of
novel ligands for E3 ligases or target proteins is a key area of research in this field. While there
is no direct evidence of 7-Bromoisochroman's use in PROTACS, its structure as a brominated
heterocyclic compound makes it a candidate for investigation as a fragment or building block in
the design of new protein degraders.

Experimental Protocols and Signaling Pathways: A
Note on Data Availability

A thorough search of scientific databases and chemical literature did not yield specific
experimental protocols detailing the use of 7-Bromoisochroman in biological assays or as a
synthetic precursor. Similarly, there is no published information linking 7-Bromoisochroman to
the modulation of any specific signaling pathways.

Consequently, the creation of detailed experimental protocols and signaling pathway diagrams
as requested is not feasible due to the lack of available data. Researchers interested in
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exploring the potential of this compound would need to develop and validate such protocols de
novo, likely drawing inspiration from methodologies used for other isochroman derivatives.

Logical Workflow for Investigating 7-
Bromoisochroman

For researchers considering the investigation of 7-Bromoisochroman, a logical experimental
workflow is proposed below. This workflow outlines the necessary steps from initial
characterization to preliminary biological evaluation.
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Figure 1. A proposed experimental workflow for the characterization and evaluation of 7-
Bromoisochroman.

Conclusion

7-Bromoisochroman is a commercially available heterocyclic compound with potential
applications in medicinal chemistry and drug discovery, primarily as a synthetic intermediate.
While its specific biological properties remain uncharacterized, its structure is amenable to
chemical modification, making it a candidate for the development of novel bioactive molecules.
Further research is required to elucidate its synthetic accessibility, chemical reactivity, and
potential therapeutic applications. The absence of detailed public data underscores the
opportunity for novel research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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